Cas no 2229604-18-4 (3-cyclopropylbutane-1-sulfonamide)

• Product Name: 3-cyclopropylbutane-1-sulfonamide
• CAS No: 2229604-18-4
• MF: C₇H₁₅NO₂S
• MW: 177.2645008564
• CID: 5827224
• PubChem ID: 165704810
• Update Time: 2025-10-20

3-cyclopropylbutane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropylbutane-1-sulfonamide
• EN300-2005190
• 2229604-18-4

• Inchi： 1S/C7H15NO2S/c1-6(7-2-3-7)4-5-11(8,9)10/h6-7H,2-5H2,1H3,(H2,8,9,10)
• InChI Key： PBPKUQYVDXACRQ-UHFFFAOYSA-N
• SMILES： S(CCC(C)C1CC1)(N)(=O)=O

Computed Properties

• Exact Mass: 177.08234989g/mol
• Monoisotopic Mass: 177.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-cyclopropylbutane-1-sulfonamide

3-Cyclopropylbutane-1-sulfonamide (CAS No. 2229604-18-4): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical research, 3-cyclopropylbutane-1-sulfonamide (CAS No. 2229604-18-4) has emerged as a compound of significant interest. This sulfonamide derivative, characterized by its unique cyclopropyl moiety, has garnered attention for its potential applications in drug discovery and material science. Researchers and industry professionals are increasingly exploring its synthetic pathways, physicochemical properties, and biological activities, making it a hot topic in contemporary scientific discussions.

The molecular structure of 3-cyclopropylbutane-1-sulfonamide features a butane backbone substituted with a sulfonamide group at the first carbon and a cyclopropyl ring at the third carbon. This arrangement imparts distinct steric and electronic properties, which are crucial for its reactivity and interaction with biological targets. The compound's CAS number 2229604-18-4 serves as a unique identifier, ensuring precise referencing in academic and industrial databases.

One of the key reasons for the growing interest in 3-cyclopropylbutane-1-sulfonamide is its potential role in medicinal chemistry. Sulfonamides are well-known for their broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and enzyme inhibitory effects. The incorporation of a cyclopropyl group may enhance these properties by modulating lipophilicity and metabolic stability, making it a promising candidate for drug development. Recent studies have also highlighted its utility in designing small-molecule inhibitors for various therapeutic targets.

From a synthetic perspective, the preparation of 3-cyclopropylbutane-1-sulfonamide involves multi-step organic transformations, often starting from readily available precursors like cyclopropylmethanol or butane-1-sulfonyl chloride. Optimizing these synthetic routes is a focal point for researchers aiming to improve yield and scalability. The compound's physicochemical properties, such as solubility, melting point, and stability, are critical for its formulation and application in various industries.

In addition to its pharmaceutical potential, 3-cyclopropylbutane-1-sulfonamide has found applications in material science. Its unique structure allows it to act as a building block for polymers and coatings, where sulfonamide groups can impart desirable properties like thermal stability and chemical resistance. This versatility aligns with the increasing demand for high-performance materials in sectors such as electronics and automotive engineering.

The compound's relevance is further underscored by its alignment with current trends in green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce 3-cyclopropylbutane-1-sulfonamide, minimizing waste and energy consumption. This focus on sustainability resonates with global efforts to reduce the environmental impact of chemical manufacturing.

For those seeking detailed information about 3-cyclopropylbutane-1-sulfonamide, common queries include its synthetic methods, spectroscopic data, and safety profiles. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize the compound, ensuring its purity and identity. Additionally, computational studies using molecular modeling tools provide insights into its conformational preferences and interaction mechanisms.

In conclusion, 3-cyclopropylbutane-1-sulfonamide (CAS No. 2229604-18-4) represents a fascinating intersection of chemistry and innovation. Its diverse applications, from pharmaceuticals to advanced materials, highlight its importance in modern science. As research continues to uncover new facets of this compound, it is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.